Cas no 1695221-72-7 (3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-Bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a brominated pyrazolopyrimidine derivative with a fused heterocyclic structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of a bromine atom at the 3-position enhances its reactivity for further functionalization via cross-coupling reactions, while the ethyl and methyl substituents contribute to steric and electronic modulation. Its rigid bicyclic framework makes it valuable for constructing bioactive scaffolds with potential applications in medicinal chemistry. The compound is typically handled under inert conditions due to its sensitivity, ensuring stability during synthetic processes.
3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1695221-72-7 structure
Product Name:3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1695221-72-7
MF:C9H14BrN3
MW:244.13156080246
CID:6263790
PubChem ID:136837334
Update Time:2025-11-07

3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • EN300-1117877
    • 3-Bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 1695221-72-7
    • Inchi: 1S/C9H14BrN3/c1-3-7-8(10)9-11-6(2)4-5-13(9)12-7/h6,11H,3-5H2,1-2H3
    • InChI Key: ULUOBMGCHGOLMB-UHFFFAOYSA-N
    • SMILES: BrC1C(CC)=NN2C=1NC(C)CC2

Computed Properties

  • Exact Mass: 243.03711g/mol
  • Monoisotopic Mass: 243.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.8Ų

3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

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3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

Additional information on 3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Comprehensive Overview of 3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695221-72-7)

3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695221-72-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrazolo[1,5-a]pyrimidine derivative is characterized by the presence of a bromine atom at the 3-position, an ethyl group at the 2-position, and a methyl group at the 5-position, which collectively influence its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

The compound's CAS number 1695221-72-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a fused pyrazolo and pyrimidine ring system, is a hallmark of bioactive molecules, making it a subject of interest in medicinal chemistry and material science. Recent studies highlight its potential as a scaffold for designing novel compounds with enhanced pharmacokinetic properties, addressing challenges such as bioavailability and metabolic stability.

In the context of current trends, 3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine aligns with the growing demand for heterocyclic building blocks in high-throughput screening and combinatorial chemistry. Its brominated moiety offers versatility in cross-coupling reactions, a feature highly valued in click chemistry and fragment-based drug design. These attributes resonate with industry priorities, such as accelerating lead optimization and reducing time-to-market for new therapeutics.

From an SEO perspective, queries like "pyrazolo[1,5-a]pyrimidine synthesis" or "CAS 1695221-72-7 applications" reflect user interest in practical synthesis methods and industrial uses. Addressing these, recent advancements in microwave-assisted synthesis have improved the yield and purity of this compound, while green chemistry principles are being applied to minimize environmental impact. Such innovations cater to the sustainability concerns prevalent in modern chemical research.

Furthermore, the compound's role in cancer research and neurodegenerative disease models has sparked discussions in academic forums. Its ability to modulate specific enzyme targets underscores its relevance in precision medicine, a field gaining traction due to personalized treatment approaches. This connection to biomarker discovery and therapeutic targeting enhances its appeal to both academia and industry stakeholders.

In summary, 3-bromo-2-ethyl-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695221-72-7) represents a versatile and promising compound in contemporary chemical research. Its structural features, coupled with emerging applications in drug development and material innovation, position it as a valuable asset for scientists navigating the complexities of modern molecular design.

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